Cas no 2171149-11-2 ((2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic acid)
(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic acid
- (2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid
- EN300-1536083
- 2171149-11-2
-
- Inchi: 1S/C23H21N3O6/c1-13(22(28)29)25-21(27)20-10-14(32-26-20)11-24-23(30)31-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-10,13,19H,11-12H2,1H3,(H,24,30)(H,25,27)(H,28,29)/t13-/m1/s1
- InChI Key: UDWHQKQZLGHZIT-CYBMUJFWSA-N
- SMILES: O(C(NCC1=CC(C(N[C@@H](C(=O)O)C)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 435.14303540g/mol
- Monoisotopic Mass: 435.14303540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 681
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 131Ų
(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1536083-1.0g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid |
2171149-11-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1536083-50mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid |
2171149-11-2 | 50mg |
$2306.0 | 2023-09-26 | ||
| Enamine | EN300-1536083-100mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid |
2171149-11-2 | 100mg |
$2415.0 | 2023-09-26 | ||
| Enamine | EN300-1536083-250mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid |
2171149-11-2 | 250mg |
$2525.0 | 2023-09-26 | ||
| Enamine | EN300-1536083-500mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid |
2171149-11-2 | 500mg |
$2635.0 | 2023-09-26 | ||
| Enamine | EN300-1536083-1000mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid |
2171149-11-2 | 1000mg |
$2745.0 | 2023-09-26 | ||
| Enamine | EN300-1536083-2500mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid |
2171149-11-2 | 2500mg |
$5380.0 | 2023-09-26 | ||
| Enamine | EN300-1536083-5000mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid |
2171149-11-2 | 5000mg |
$7961.0 | 2023-09-26 | ||
| Enamine | EN300-1536083-10000mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)propanoic acid |
2171149-11-2 | 10000mg |
$11805.0 | 2023-09-26 |
(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic acid
Introduction to (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic Acid (CAS No. 2171149-11-2)
(2R-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171149-11-2, represents a sophisticated molecular structure that combines several key functional groups, making it a promising candidate for various biological and chemical applications.
The core structure of this compound features a chiral center at the 2R position, which is critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group enhances its stability and reactivity, making it an excellent intermediate in peptide synthesis and other organic transformations. Additionally, the 1,2-oxazole ring introduces a unique electronic and steric environment that can influence its interactions with biological targets.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic acid has shown potential in preclinical studies as a modulator of key enzymes and receptors. Its ability to interact with specific binding sites has been explored through computational modeling and experimental validation.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The Fmoc group, in particular, plays a crucial role in protecting amino groups during synthetic procedures, allowing for sequential functionalization. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the process, making it more efficient and scalable for industrial applications.
One of the most intriguing aspects of this compound is its potential application in drug design. The combination of the fluorene moiety and the oxazole ring creates a scaffold that can be further modified to enhance pharmacological properties. Researchers have been exploring derivatives of this compound to improve solubility, bioavailability, and target specificity. These modifications are essential for developing effective therapeutic agents that can overcome limitations associated with traditional small-molecule drugs.
The role of chiral compounds in pharmaceuticals cannot be overstated. The enantiomeric purity of (2R-2-{({5-[({(9H-fluoren-9-yloxy)carbonyl}amino)methyl}-1,2-dioxolane]carboxamido})methyl]-1-propanoic acid is critical for its biological activity. Impurities or incorrect stereochemistry can lead to reduced efficacy or even adverse effects. Therefore, rigorous analytical techniques such as HPLC and NMR spectroscopy are employed to ensure the compound meets the required standards before it is used in further studies.
Recent advancements in biotechnology have enabled the use of this compound in high-throughput screening (HTS) assays to identify new drug candidates. Its unique structure allows it to interact with a wide range of biological targets, making it a valuable tool for researchers studying complex disease mechanisms. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transport, ensuring consistency in experimental results.
The impact of this compound extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on its structure for clinical trials. The potential benefits of using such compounds in treating chronic diseases have prompted collaborations between academic institutions and industry partners. These partnerships are crucial for translating laboratory findings into tangible therapeutic solutions.
In conclusion, (2R-2-{({5-[({(9H-fluoren-9-yloxy)carbonyl}amino)methyl]-1-dioxolane]carboxamido})methyl}-1-propanoic acid (CAS No. 2171149-11-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its biological activity, make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.
2171149-11-2 ((2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)